Cas no 85614-54-6 (1-Pyrrolidineacetamide,2,4-dioxo-)

• Product Name: 1-Pyrrolidineacetamide,2,4-dioxo-
• CAS No: 85614-54-6
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 723552
• Update Time: 2024-01-03

1-Pyrrolidineacetamide,2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineacetamide,2,4-dioxo-
• 2-(2,4-dioxopyrrolidin-1-yl)acetamide
• 2,4-dioxo-1-Pyrrolidineacetamide
• 2,4-dioxopyrrolidine-1-acetamide
• 2,4-Dioxo-1-pyrrolidineacetamide (ACI)
• (2,4-Dioxopyrrolidin-1-yl)acetamide

• Inchi： 1S/C6H8N2O3/c7-5(10)3-8-2-4(9)1-6(8)11/h1-3H2,(H2,7,10)
• InChI Key： JPVVDKWRORWDAQ-UHFFFAOYSA-N
• SMILES： O=C(CN1CC(=O)CC1=O)N

Computed Properties

• Exact Mass: 156.053492
• Monoisotopic Mass: 156.053492
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5

Experimental Properties

• Density: 1.404
• Boiling Point: 506.8 °C at 760 mmHg
• Flash Point: 260.3 °C
• Refractive Index: 1.545